Cas no 2171771-21-2 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-carbonyl-5-methylpiperidine-2-carboxylic acid)

• Product Name: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-carbonyl-5-methylpiperidine-2-carboxylic acid
• CAS No: 2171771-21-2
• MF: C₂₇H₂₆N₂O₆
• MW: 474.505147457123
• CID: 6478231
• PubChem ID: 165503008
• Update Time: 2025-07-17

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-carbonyl-5-methylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-carbonyl-5-methylpiperidine-2-carboxylic acid
• EN300-1475267
• 2171771-21-2
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)furan-2-carbonyl]-5-methylpiperidine-2-carboxylic acid

• Inchi： 1S/C27H26N2O6/c1-16-10-11-23(26(31)32)29(14-16)25(30)24-22(12-13-34-24)28-27(33)35-15-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,12-13,16,21,23H,10-11,14-15H2,1H3,(H,28,33)(H,31,32)
• InChI Key： DUQLRINDYOJILN-UHFFFAOYSA-N
• SMILES： OC(C1CCC(C)CN1C(C1=C(C=CO1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 474.17908655g/mol
• Monoisotopic Mass: 474.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 783
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 109Ų

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-carbonyl-5-methylpiperidine-2-carboxylic acid

Introduction to 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-carbonyl-5-methylpiperidine-2-carboxylic acid (CAS No. 2171771-21-2)

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-carbonyl-5-methylpiperidine-2-carboxylic acid (CAS No. 2171771-21-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, FMPA, is characterized by its unique structural features and potential therapeutic applications. The compound's structure includes a furan ring, a piperidine ring, and a fluorenyl group, which collectively contribute to its biological activity and chemical stability.

The synthesis of FMPA involves multiple steps, including the formation of the furan ring, the attachment of the fluorenyl group, and the functionalization of the piperidine ring. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for both academic and industrial research. The use of advanced techniques such as transition-metal catalysis and organocatalysis has significantly improved the yield and purity of FMPA, thereby facilitating its application in various biological assays.

In terms of its biological activity, FMPA has shown promising results in several areas. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, studies have demonstrated that FMPA can effectively inhibit the activity of certain proteases, which are crucial in the progression of diseases such as cancer and neurodegenerative disorders. The mechanism of action involves the binding of FMPA to the active site of these enzymes, thereby preventing their catalytic activity.

Moreover, FMPA has been evaluated for its anti-inflammatory properties. In vitro studies have shown that it can reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. This makes it a potential candidate for treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. The anti-inflammatory effects are attributed to its ability to modulate signaling pathways involved in inflammation, such as NF-κB and MAPK.

Another area where FMPA has shown promise is in the field of neuroprotection. Preclinical studies have indicated that it can protect neurons from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative diseases like Alzheimer's and Parkinson's disease. The neuroprotective effects are thought to be mediated by its ability to scavenge free radicals and enhance cellular antioxidant defenses.

The pharmacokinetic properties of FMPA have also been extensively studied. It exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for both oral and parenteral administration. The compound is rapidly absorbed from the gastrointestinal tract and distributed throughout the body, with a particular affinity for tissues involved in disease processes. Additionally, it has a moderate half-life, allowing for once-daily dosing regimens in clinical settings.

In terms of safety, preclinical toxicology studies have shown that FMPA is well-tolerated at therapeutic doses with minimal side effects. However, like any new drug candidate, it is essential to conduct thorough clinical trials to evaluate its safety and efficacy in humans. Phase I clinical trials are currently underway to assess the safety profile and pharmacokinetics of FMPA in healthy volunteers.

The potential applications of FMPA extend beyond its use as a therapeutic agent. It has also been explored as a tool compound in basic research to study enzyme function and signaling pathways. Its ability to selectively inhibit specific enzymes makes it a valuable reagent for probing biological processes at the molecular level.

In conclusion, 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-carbonyl-5-methylpiperidine-2-carboxylic acid (CAS No. 2171771-21-2) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use. As our understanding of this compound deepens, it is likely to play an increasingly important role in both research and medicine.